Cas no 1358768-27-0 (N-[(2,4-dimethoxyphenyl)methyl]-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-[(2,4-dimethoxyphenyl)methyl]-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1358768-27-0
• MF: C₂₅H₂₄N₂O₃S
• MW: 432.534665107727
• CID: 5400261
• PubChem ID: 53002131
• Update Time: 2025-07-26

N-[(2,4-dimethoxyphenyl)methyl]-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1358768-27-0
• F3398-1470
• N-[(2,4-dimethoxyphenyl)methyl]-4-(4-methylphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• N-[(2,4-dimethoxyphenyl)methyl]-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• N-(2,4-dimethoxybenzyl)-3-(1H-pyrrol-1-yl)-4-(p-tolyl)thiophene-2-carboxamide
• AKOS021700637
• N-(2,4-dimethoxybenzyl)-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C25H24N2O3S/c1-17-6-8-18(9-7-17)21-16-31-24(23(21)27-12-4-5-13-27)25(28)26-15-19-10-11-20(29-2)14-22(19)30-3/h4-14,16H,15H2,1-3H3,(H,26,28)
• InChI Key： XHTSFIDHSSAVQZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)C(=C1C(NCC1C=CC(=CC=1OC)OC)=O)N1C=CC=C1

Computed Properties

• Exact Mass: 432.15076381g/mol
• Monoisotopic Mass: 432.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 80.7Ų

Additional information on N-[(2,4-dimethoxyphenyl)methyl]-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Introduction to N-[(2,4-dimethoxyphenyl)methyl]-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1358768-27-0)

N-[(2,4-dimethoxyphenyl)methyl]-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1358768-27-0, represents a novel molecular entity with a unique structural framework that combines several pharmacophoric elements. The presence of a thiophene core, coupled with aromatic rings and a pyrrole moiety, suggests potential biological activity and makes it a subject of intense study for its therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups. The core structure consists of a thiophene ring, which is a five-membered heterocycle containing sulfur, flanked by two aromatic rings. One of these aromatic rings is a 2,4-dimethoxyphenyl group, while the other is a 4-methylphenyl group. Additionally, the compound incorporates a pyrrole ring at the 3-position of the thiophene, further enhancing its complexity and potential for interaction with biological targets.

This unique structural composition has led to extensive research into its pharmacological properties. The combination of electron-donating methoxy groups and an electron-withdrawing methyl group on the aromatic rings can influence the electronic properties of the molecule, thereby affecting its binding affinity and specificity to biological receptors. The pyrrole moiety is particularly noteworthy, as it is known to be present in many bioactive natural products and pharmaceuticals, suggesting that this compound may exhibit significant biological activity.

Recent studies have focused on exploring the potential therapeutic applications of N-[(2,4-dimethoxyphenyl)methyl]-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide in various disease models. Preliminary in vitro studies have indicated that this compound may possess anti-inflammatory properties, making it a promising candidate for the development of novel treatments for inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, its structural features have raised interest in its potential as an antimicrobial agent, particularly against drug-resistant bacterial strains.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful functionalization of the thiophene core and the incorporation of the aromatic and heterocyclic moieties. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the synthetic prowess required to produce such complex molecules but also contribute to the broader toolkit available for medicinal chemists.

The pharmacokinetic profile of N-[(2,4-dimethoxyphenyl)methyl]-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is another area of active investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary data suggest that the compound exhibits reasonable oral bioavailability and undergoes metabolic pathways that can be further optimized to enhance its therapeutic efficacy.

In conclusion, N-[(2,4-dimethoxyphenyl)methyl]-4-(4-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1358768-27-0) is a structurally complex and pharmacologically promising compound. Its unique combination of functional groups and preliminary biological activity make it an attractive candidate for further development in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases.